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Compound of Interest

Compound Name: 3-Thienylmethylamine

Cat. No.: B1225077 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational plans for handling 3-Thienylmethylamine (CAS No.

27757-86-4). It is intended for researchers, scientists, and professionals in drug development

to ensure safe laboratory practices.

Chemical and Physical Properties
A summary of key quantitative data for 3-Thienylmethylamine is presented below.

Property Value

Molecular Formula C5H7NS[1][2]

Molecular Weight 113.18 g/mol [1]

Boiling Point 102°C (15 mmHg)[2]

Density 1.130 g/cm³[2]

Refractive Index 1.5660[2]

pKa 9.57 ± 0.29 (Predicted)[2]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety

when handling 3-Thienylmethylamine.
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PPE Category Item Specification

Eye & Face Protection Safety Goggles & Face Shield

Wear tight-sealing safety

goggles.[3] A face shield

should be worn over goggles

when there is a risk of

splashing.[3]

Hand Protection Chemical-Resistant Gloves

Nitrile, neoprene, or PVC

gloves are recommended.[4]

Always inspect gloves for

integrity before use.

Body Protection
Laboratory Coat & Protective

Clothing

A flame-resistant lab coat

should be worn and fully

buttoned.[4] Wear appropriate

protective clothing to prevent

skin exposure.[3]

Respiratory Protection Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if working

in a poorly ventilated area or if

irritation or other symptoms are

experienced.[3] A

recommended filter type is for

ammonia and organic

ammonia derivatives (Type K,

Green, conforming to

EN14387).[3]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for safely handling 3-Thienylmethylamine.

Preparation:
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Work in a well-ventilated area, preferably within a chemical fume hood.[3]

Ensure that an eyewash station and safety shower are readily accessible.

Gather all necessary PPE and handling equipment before starting.

Handling:

Avoid direct contact with skin, eyes, and clothing.

Do not breathe mists or vapors.[3]

Keep the container tightly closed when not in use.

Wash hands thoroughly after handling the product, before breaks, and at the end of the

workday.[3]

Storage:

Store in a cool, dry, and well-ventilated place.[3]

Keep containers tightly closed and store them in a corrosives area.[3]

For product quality, store under an inert atmosphere and keep refrigerated.[3]

Incompatible materials include strong oxidizing agents and acids.[3]

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.

General Advice: If you feel unwell, seek medical advice immediately and show the safety

data sheet to the attending doctor.[3][5]

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[3][6] Keep the eye wide open while rinsing and seek immediate medical attention.

[3][6] If present, remove contact lenses while continuing to rinse.[3]
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Skin Contact: Take off immediately all contaminated clothing and wash off the affected area

with plenty of water for at least 15 minutes.[3][6] Call a physician immediately.[3] Wash

contaminated clothing before reuse.[3]

Inhalation: Move the individual to fresh air and keep them at rest in a position comfortable for

breathing.[3] If not breathing, give artificial respiration.[3] Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the substance.[3] Call a physician immediately.

[3]

Ingestion: Rinse the mouth with water and do NOT induce vomiting.[3][6] Never give

anything by mouth to an unconscious person.[3] Call a physician or Poison Control Center

immediately.[3]

Spill and Disposal Plan
Proper containment and disposal are essential to prevent environmental contamination and

ensure regulatory compliance.

Spill Cleanup Protocol:

Evacuate: Evacuate personnel to safe areas and keep people away from and upwind of the

spill/leak.[3]

Ventilate: Ensure adequate ventilation.[3]

Contain: Soak up the spill with inert absorbent material (e.g., sand, silica gel, acid binder,

universal binder, sawdust).[3]

Collect: Place the absorbed material into suitable, closed containers for disposal.[3]

Clean: Clean the affected area thoroughly.

PPE: Use personal protective equipment as required during the cleanup process.[3]

Disposal Plan:

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste and consult local, regional, and national regulations for
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complete and accurate classification.[3]

Disposal Method: Dispose of contents and containers to an approved waste disposal plant.

[3] Do not empty into drains.[3] The primary recommended method is through a licensed

hazardous waste disposal company.[7]

Contaminated Materials: Contaminated PPE, clothing, and other materials should be treated

as hazardous waste and disposed of accordingly.[7]
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Caption: Workflow for a safe and effective chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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